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Compound of Interest

Compound Name: Peonidin 3-Glucoside

Cat. No.: B1679552 Get Quote

Essential Safety and Handling Guide for
Peonidin 3-Glucoside
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Peonidin 3-Glucoside in a laboratory setting. Adherence to these

guidelines is crucial for maintaining a safe research environment.

I. Compound Identification and Properties
Peonidin 3-Glucoside is an anthocyanin, a natural colorant found in various plants.[1] While it

is not classified as a hazardous substance according to the Globally Harmonized System

(GHS), proper laboratory practices are essential to ensure safety.[1][2][3]
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Property Value Source

Molecular Formula C22H23ClO11 [3][4][5]

Molecular Weight 498.9 g/mol [3][4][5]

Appearance
Dark red/purple crystalline

solid/powder
[4]

Purity Typically >95% (HPLC) [4]

Solubility
Highly water-soluble. Soluble

in DMSO.
[4]

Storage Temperature

Short term (days to weeks): 0 -

4 °C. Long term (months to

years): -20 °C.

[6]

Stability

Keep in darkness. Easily

degraded by hydrolysis and/or

hydrogenation at temperatures

>40°C.

[4]

II. Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure personal safety during

the handling of Peonidin 3-Glucoside powder and solutions.
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PPE Category Item
Specifications and
Remarks

Hand Protection Nitrile gloves

Standard laboratory grade.

Check for tears or holes before

use.

Eye Protection
Safety glasses with side

shields or safety goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat Should be fully buttoned.

Respiratory Protection Not generally required

A dust mask or respirator may

be considered if handling large

quantities of powder outside of

a fume hood to minimize

inhalation.

Foot Protection Closed-toe shoes
Must be worn in the laboratory

at all times.

III. Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Peonidin 3-Glucoside from

receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container in a cool, dry, and dark place, adhering to the temperature guidelines in

the table above.[4]

2. Preparation for Weighing:

Don the appropriate PPE (lab coat, safety glasses, and nitrile gloves).
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Designate a clean and draft-free area for weighing, preferably within a chemical fume hood

or on a dedicated bench space.

Use an analytical balance for accurate measurements.

Place a clean weigh boat or weighing paper on the balance.

3. Weighing the Powder:

Tare the balance with the weigh boat or paper.

Carefully scoop the desired amount of Peonidin 3-Glucoside powder onto the weigh boat

using a clean spatula.

Avoid creating dust. If dust is generated, a fume hood is recommended.

Record the exact weight.

4. Preparing a Solution:

Transfer the weighed powder into a suitable container (e.g., beaker, flask).

Add the desired solvent (e.g., water, DMSO) to the container.

Gently swirl or stir the mixture until the powder is fully dissolved.

Label the container with the compound name, concentration, solvent, and date of

preparation.

IV. Spill and Emergency Plan
In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

1. Small Spills (Powder):

Alert others in the immediate area.

Wearing your PPE, gently sweep the powder into a dustpan.
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Place the collected powder into a sealed container for disposal.

Wipe the spill area with a damp cloth or paper towel.

Place all cleanup materials into a sealed bag for disposal.

2. Small Spills (Solution):

Alert others in the immediate area.

Contain the spill with absorbent materials (e.g., paper towels, spill pads).

Wipe up the spill, working from the outside in.

Place all used absorbent materials into a sealed bag for disposal.

Clean the spill area with soap and water.

3. Large Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and institutional safety officer.

Prevent others from entering the area.

Follow the instructions of the emergency response personnel.

4. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.

If on skin: Wash with plenty of soap and water.

If inhaled: Move to fresh air.

If swallowed: Rinse mouth with water. Do not induce vomiting.
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Seek medical attention if any irritation or symptoms persist.

V. Disposal Plan
As a non-hazardous substance, Peonidin 3-Glucoside can be disposed of through standard

laboratory waste streams.

Solid Waste:

Place unused Peonidin 3-Glucoside powder and any contaminated solids (e.g., weigh

boats, paper towels) into a clearly labeled, sealed container.

Dispose of the container in the designated non-hazardous solid chemical waste stream

according to your institution's guidelines.

Liquid Waste:

Collect aqueous solutions of Peonidin 3-Glucoside in a designated non-hazardous

aqueous waste container.

Do not pour solutions down the drain unless specifically permitted by your institution's

environmental health and safety office.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

Deface the label to prevent misuse.

Dispose of the rinsed, de-labeled container in the regular laboratory glass or plastic

recycling, as appropriate.

VI. Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Peonidin 3-
Glucoside in a laboratory setting.
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Caption: Workflow for Safe Handling of Peonidin 3-Glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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